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Compound of Interest

Compound Name: Cinnamyl Alcohol

Cat. No.: B047014

Essential Safety and Handling Guide for Cinnamyl
Alcohol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Cinnamyl Alcohol in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
laboratory practices.

Physicochemical and Hazard Data

For quick reference, the following table summarizes key quantitative data for Cinnamyl
Alcohol.
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Property Value Citations

CAS Number 104-54-1 [1][2]

Molecular Formula CoH100 [3]

Molecular Weight 134.17 g/mol [3]
White to yellow powder or

Appearance T [2]
solid; liquid above 33°C

Melting Point 30-33 °C (86-91 °F) [2]

Boiling Point 250-258 °C (482-496.4 °F) [2]

_ 124.8 - 126 °C (256.6 - 258.8
Flash Point [2][4]

OF)

Autoignition Temperature

395 °C (743 °F)

[4]

Signal Word

Warning

[1](31[5]

Hazard Statements

Harmful if swallowed, Causes
skin irritation, May cause an
allergic skin reaction, Causes

serious eye irritation.

[1](21[3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Cinnamyl Alcohol to

minimize exposure and ensure personal safety.
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PPE Type

Specifications

Citations

Eye and Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166. A face shield

may also be necessary.

Skin Protection

Wear appropriate protective
gloves (e.g., nitrile rubber,
tested according to EN 374)
and clothing to prevent skin
exposure. Gloves must be

inspected prior to use.

[1](31[5]

Respiratory Protection

If ventilation is inadequate or
dust/vapors are generated,
use a NIOSH/MSHA or
European Standard EN 149
approved respirator. Follow
OSHA respirator regulations
found in 29 CFR 1910.134.

[416]1[7]

Body Protection

Wear appropriate protective
clothing, such as a lab coat, to

prevent skin exposure.

Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical for maintaining a safe

laboratory environment.

Engineering Controls

» Ventilation: Use only in a well-ventilated area, preferably under a chemical fume hood.[6][7]

Ensure that eyewash stations and safety showers are close to the workstation location.[6][7]
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Safe Handling Practices

e Avoid Contact: Avoid contact with skin, eyes, and clothing.[1][4] Do not breathe dust, fume,
gas, mist, or vapors.[2][8]

» Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the
workday.[1][3] Do not eat, drink, or smoke when using this product.[2][8]

o Clothing: Remove contaminated clothing and wash it before reuse.[2][4] Contaminated work
clothing should not be allowed out of the workplace.[2][8]

Storage Conditions

o Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizing agents.[4][7]

» Keep containers tightly closed.[4][7]
e The recommended storage temperature is 15-25 °C.[1][5]

Spill and Disposal Procedures

Immediate and appropriate response to spills and proper disposal of Cinnamyl Alcohol waste
are essential to prevent environmental contamination and personnel exposure.

Spill Response

o Evacuate: Evacuate unnecessary personnel from the spillage area.[8]
o Ventilate: Ensure adequate ventilation of the area.[4][8]

o Containment: For solid spills, sweep up and shovel the material into a suitable, closed
container for disposal, avoiding dust formation.[3][4] For liquid spills, absorb with an inert
material (e.g., sand, diatomaceous earth) and place in a suitable container.[8]

o Decontamination: Clean the affected area thoroughly.

o PPE: Use proper personal protective equipment as indicated in the PPE section during
cleanup.[4]
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Disposal Plan

o Hazardous Waste: Cinnamyl Alcohol and its container must be disposed of as hazardous

waste.[1]

o Regulations: Dispose of contents and container in accordance with all local, regional,
national, and international regulations.[1][2]

e Environmental Protection: Do not allow the product to enter drains, sewers, or water
courses.[1][3] Avoid release to the environment.[5][8]

Workflow for Safe Handling of Cinnamyl Alcohol

The following diagram illustrates the logical workflow for the safe handling of Cinnamyl
Alcohol from receipt to disposal.
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Caption: Workflow for the safe handling of Cinnamyl Alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Cinnamyl
Alcohol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047014#personal-protective-equipment-for-handling-
cinnamyl-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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